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Compound of Interest

3-Hydrazinylpyridazine
Compound Name:
hydrochloride

Cat. No.: B045924

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides an in-depth overview of the potential hazards and toxicity
of 3-Hydrazinylpyridazine hydrochloride based on available data for structurally related
compounds, namely hydrazine and pyridazine derivatives. As of the latest update, specific
toxicological studies on 3-Hydrazinylpyridazine hydrochloride are limited in the public
domain. Therefore, this guide serves as a precautionary resource, and all handling of this
compound should be conducted with the utmost care, assuming it possesses the hazardous
properties of related substances.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) with comprehensive toxicological data for 3-
Hydrazinylpyridazine hydrochloride (CAS No: 117043-87-5) is not readily available, the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
hazard statements for the closely related compound, 3-hydrazinylpyridine dihydrochloride.
These classifications offer a strong indication of the potential hazards associated with the
hydrazinyl- moiety attached to a nitrogen-containing heterocycle.

Table 1: GHS Hazard Classification for 3-Hydrazinylpyridine Dihydrochloride
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Data extrapolated from PubChem CID 17132489 for 3-Hydrazinylpyridine dihydrochloride.[1]

Toxicological Profile

The toxicological profile of 3-Hydrazinylpyridazine hydrochloride is predicted based on the
well-documented effects of hydrazine and its derivatives.

Acute Toxicity

As indicated by the GHS classifications, 3-Hydrazinylpyridazine hydrochloride is likely to be
harmful if ingested and can cause significant irritation to the skin, eyes, and respiratory system.
[1] Hydrazine compounds, in general, are known to be corrosive to soft tissues.[2]

Genotoxicity and Carcinogenicity

A significant concern with hydrazine derivatives is their potential for genotoxicity and
carcinogenicity.[3] Numerous studies have shown that various hydrazine compounds can
induce mutations and chromosomal damage.[4][5][6][7]

e Mutagenicity: Hydrazines can act as mutagens, causing alterations in the DNA sequence.[3]
This property is often assessed using the Ames test, which measures the ability of a
chemical to induce reverse mutations in bacteria.
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o Carcinogenicity: The metabolic activation of hydrazines can lead to the formation of reactive
species that bind to DNA, initiating the process of carcinogenesis.[3] Animal studies have
demonstrated the carcinogenic potential of various hydrazine derivatives.[3]

Neurotoxicity

Hydrazine and its derivatives are known neurotoxins.[2][8] The primary mechanism of
neurotoxicity involves the interaction of hydrazine with pyridoxal phosphate (the active form of
vitamin B6).[8][9] Pyridoxal phosphate is a crucial cofactor for numerous enzymes in the central
nervous system, including those involved in the synthesis of neurotransmitters. By forming
hydrazones with pyridoxal phosphate, hydrazine derivatives can deplete its levels, leading to a
functional deficiency and subsequent neurological effects, such as seizures.[8][9]

Hepatotoxicity

The liver is a primary site of metabolism for many xenobiotics, including hydrazine derivatives.
The metabolic processes that activate hydrazines to their toxic forms can also cause damage
to liver cells, potentially leading to hepatotoxicity.[8]

Metabolism and Bioactivation

The toxicity of many hydrazine derivatives is dependent on their metabolic activation.[3] This
process, which can be both enzymatic and non-enzymatic, generates reactive intermediates
and free radicals. These reactive species can then interact with cellular macromolecules, such
as DNA and proteins, leading to cellular dysfunction and toxicity.[3] Oxidative stress resulting
from the formation of free radicals is also a significant contributor to the pathophysiology of
hydrazine toxicity.[3]

Potential Signaling Pathways and Mechanisms of

Toxicity

The following diagrams illustrate the hypothesized signaling pathways and mechanisms
through which 3-Hydrazinylpyridazine hydrochloride may exert its toxic effects, based on the
known actions of hydrazine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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